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Compound of Interest

Compound Name: Nemiralisib Succinate

Cat. No.: B15580044

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nemiralisib Succinate, also known as GSK2269557H, is a potent and highly selective
inhibitor of the phosphoinositide 3-kinase delta (PI13Kd) signaling pathway.[1][2] The
PI3K/AKT/mTOR pathway is a critical regulator of numerous cellular functions, including cell
growth, proliferation, survival, and metabolism. Its dysregulation is a common feature in many
human cancers and inflammatory diseases. Nemiralisib Succinate's selectivity for the &
isoform of PI3K makes it a valuable tool for investigating the specific roles of this pathway in
various cellular and disease models.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Nemiralisib Succinate stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and
reproducible experimental results.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of Nemiralisib Succinate.
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Property Value Source

GSK2269557H, GSK
Synonyms [1]
2269557H, GSK-2269557H

CAS Number 1364799-98-3 [11[2]031[4]
Molecular Formula Cse6H62N1206 [1]
Molecular Weight 999.19 g/mol [1]
Solubility Soluble in DMSO [1]
) 0-4°C (short-term), -20°C
Storage (Solid) [1]
(long-term)
Shelf Life (Solid) >2 years (if stored properly) [1]

Signaling Pathway and Experimental Workflow
PI3Kd Signaling Pathway

Nemiralisib Succinate selectively inhibits PI3Kd, a key enzyme in a crucial cellular signaling
pathway. The diagram below illustrates the canonical PISK/AKT/mTOR pathway and the point
of inhibition by Nemiralisib.
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Caption: PI3Kd signaling pathway and the inhibitory action of Nemiralisib Succinate.
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Experimental Workflow for Stock Solution Preparation

The following diagram outlines the general workflow for preparing a Nemiralisib Succinate
stock solution in DMSO.
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Caption: Workflow for preparing Nemiralisib Succinate stock solution in DMSO.
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Experimental Protocols
Materials

o Nemiralisib Succinate powder

e Anhydrous Dimethyl Sulfoxide (DMSO), sterile

o Sterile, amber or light-protected microcentrifuge tubes or vials
o Calibrated analytical balance

o Vortex mixer

e Sonicator (optional)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of Nemiralisib Succinate in
DMSO. This is a commonly used starting concentration for many kinase inhibitors.

» Preparation: Before opening, allow the vial of Nemiralisib Succinate powder to equilibrate
to room temperature for at least 15-20 minutes. This prevents the condensation of moisture
onto the compound.

e Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock solution.
o Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))
o Example for 1 mg of Nemiralisib Succinate:
= Mass=0.001g
» Molecular Weight = 999.19 g/mol

= Concentration = 0.010 mol/L
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= Volume (L) = 0.001 g /(999.19 g/mol * 0.010 mol/L) = 0.00010008 L

= Volume (uL) = 100.1 pL

» Weighing: Carefully weigh the desired amount of Nemiralisib Succinate powder using a
calibrated analytical balance and transfer it to a sterile, light-protected microcentrifuge tube.
For small quantities, it may be more practical to add the calculated volume of DMSO directly
to the manufacturer's vial.

o Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the
Nemiralisib Succinate powder.

e Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the powder is
completely dissolved. A clear solution should be obtained.

e Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the
tube in a water bath for 5-10 minutes.

 Visual Inspection: Visually inspect the solution to ensure there are no visible particles or
precipitate.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly
sealed, light-protected tubes. Store the aliquots at -20°C for short to medium-term storage
(up to one month) or at -80°C for long-term storage (up to 6 months).

Protocol for Preparing Working Solutions

Working solutions for cell culture experiments are prepared by diluting the DMSO stock solution
into the appropriate aqueous buffer or cell culture medium.

o Thaw Stock Solution: Thaw a single aliquot of the Nemiralisib Succinate stock solution at
room temperature.

 Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock in your
agueous buffer or medium. Directly adding a highly concentrated DMSO stock to an aqueous
solution can cause the compound to precipitate.
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o Important: The final concentration of DMSO in the cell culture medium should be kept low,
typically below 0.5%, to avoid solvent-induced cytotoxicity.

o Vehicle Control: Always prepare a vehicle control by adding the same final concentration of
DMSO to the cell culture medium without the inhibitor. This is crucial for distinguishing the
effects of the inhibitor from those of the solvent.

o Immediate Use: It is best practice to prepare working solutions fresh for each experiment.

Safety and Handling Precautions

e Always handle Nemiralisib Succinate and DMSO in a well-ventilated area or a chemical
fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

o Consult the Safety Data Sheet (SDS) for Nemiralisib Succinate and DMSO before
handling.

» DMSO is readily absorbed through the skin and can carry other dissolved chemicals with it.
Avoid direct contact.

Stability and Storage

e Solid Form: Nemiralisib Succinate is stable for over two years when stored as a solid at
-20°C, protected from light and moisture.[1]

e DMSO Stock Solution: When stored in aliquots at -80°C, DMSO stock solutions of similar
small molecule inhibitors are generally stable for up to 6 months. For storage at -20°C,
stability is typically maintained for up to one month. Avoid repeated freeze-thaw cycles.

e Agueous Solutions: Nemiralisib Succinate is likely less stable in aqueous solutions. It is
recommended to prepare these solutions fresh for each experiment.

Disclaimer: The information provided in these application notes is for research use only. The
stability and optimal concentration of Nemiralisib Succinate may need to be validated for your
specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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